Cas no 952182-98-8 (1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone)

1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone structure
952182-98-8 structure
Product Name:1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone
CAS No:952182-98-8
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD09152710
CID:3047264
PubChem ID:24213755
Update Time:2025-04-21

1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone
    • DTXSID201292468
    • 1-(2-Methylbenzo[d]oxazol-7-yl)ethanone
    • 1-(2-methyl-1,3-benzoxazol-7-yl)ethanone
    • CNB18298
    • MFCD09152710
    • 1-(2-Methyl-7-benzoxazolyl)ethanone
    • AB-0718
    • AKOS005071531
    • 952182-98-8
    • 1-(2-methyl-1,3-benzoxazol-7-yl)ethan-1-one
    • MDL: MFCD09152710
    • Inchi: 1S/C10H9NO2/c1-6(12)8-4-3-5-9-10(8)13-7(2)11-9/h3-5H,1-2H3
    • InChI Key: QHKORIZTRRKXFC-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2=CC=CC(C(C)=O)=C12

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Melting Point: 88-100°

1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Security Information

  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Pricemore >>

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1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Related Literature

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